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Compound of Interest

Compound Name: UNC2025 hydrochloride
Cat. No.: B1574297
Get Quote

Product: UNC2025 (Mer/FIt3 Inhibitor) Chemical Profile: MW: 476.66 g/mol | Lipophilic (LogP
~3.[1]1) | DMSO-Soluble Support Tier: Senior Application Scientist Level[1]

Executive Summary

UNC2025 is a potent, orally bioavailable small-molecule inhibitor of Mer and FIt3 tyrosine
kinases.[1][2][3][4][5][6][7] Like many ATP-competitive kinase inhibitors, it possesses a rigid
aromatic scaffold that grants high potency but results in poor aqueous solubility.[1]

The most common user error is the direct addition of high-concentration DMSO stocks into
aqueous buffers (PBS, media), causing immediate microprecipitation ("crashing out").[1] This
results in erratic IC50 data, false negatives in enzymatic assays, and clogged needles during in
vivo administration.[1]

This guide provides validated protocols to solubilize UNC2025 for cellular, enzymatic, and

animal studies.[1]

Part 1: Stock Solution Preparation (The Foundation)
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Q: My UNC2025 powder does not dissolve in water or PBS. Is the batch defective? A: No.
UNC2025 is a lipophilic free base (or HCI salt) designed for hydrophobic pocket binding. It is
inherently insoluble in pure aqueous buffers at neutral pH.

Protocol: Creating a Stable Master Stock

e Solvent: Use anhydrous DMSO (Dimethyl Sulfoxide).[1][8] Avoid ethanol, as solubility is
significantly lower.[1]

e Concentration: Prepare a 10 mM or 50 mM stock.
o Example: To make 10 mM stock from 5 mg powder (MW 476.66):
o Add 1.049 mL of DMSO.

 Dissolution Mechanics:
o Vortex vigorously for 1 minute.

o Critical Step: If particulates remain, sonicate in a water bath at room temperature for 10—
15 minutes.[1] The crystal lattice energy of kinase inhibitors often requires sonic energy to
break initially, even in DMSO.

 Inspection: Hold the vial up to a light source. The solution must be perfectly clear. Any
turbidity indicates incomplete dissolution.[1]

Part 2: In Vitro Assays (Cellular & Enzymatic)

Q: When | add my DMSO stock to cell culture media, | see a "cloud” or precipitate. How do | fix
this? A: You are experiencing "solvent shock."[1] Adding 100% DMSO stock directly to water
creates a local environment where the drug concentration exceeds its solubility limit before it
can disperse.

Troubleshooting Protocol: The Intermediate Dilution Method Do not pipette 1 puL of 10 mM stock
directly into 1 mL of media. Instead, use a "step-down" dilution strategy.

Visual Workflow: Preventing Precipitation
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Caption: Step-wise dilution reduces the kinetic shock of mixing hydrophobic compounds with
water.[1] Direct addition often leads to irreversible precipitation.

Key Technical Tips:

o Serum is your friend: Perform the final dilution into media containing FBS (Fetal Bovine
Serum) or BSA. Albumin binds lipophilic drugs, keeping them in suspension and preventing
adherence to plasticware.[1]

o Plasticware Binding: UNC2025 is "sticky."[1] Use low-binding polypropylene tips and plates.
[1] If IC50 curves are shifting right (lower potency), the drug may be sticking to the plate
walls. Add 0.01% Triton X-100 or Tween-20 to your assay buffer to prevent this.[1]

Part 3: In Vivo Formulation (Animal Studies)

Q: I need to dose mice at 50 mg/kg orally. Can | just use DMSO and PBS? A:No. At 50 mg/kg,
the concentration required is too high for simple aqueous buffers. The compound will
precipitate in the gut or syringe. You must use a viscosity-enhancing vehicle or a surfactant-
based system.[1]

Validated Formulations (Based on Zhang et al. & Pharmacokinetic Data)
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Formulation Type Composition Application Prosi/Cons

Recommended. Best
for high doses (up to
Oral Gavage (PO) 50-75 mg/kg).[1]

Creates a stable

Oral Suspension 0.5% HPMC + 0.1%

(Standard) Tween 80 in water

suspension.[1]

7.5% NMP + 40% Good for PK studies.
. 0 + ()

IV Solution (Soluble) ) Intravenous (1V) [1][7] High osmolarity;
PEG-400 + Saline T
limit injection volume.

£06 DMSO + 5% Solutol improves
0 + 2%

Alternative Solution Solutol HS 15 + IP or PO

Saline

solubility but can be

toxic in high volumes.

[1]

Step-by-Step Protocol: Preparing the Oral Suspension (HPMC/Tween) Target: 5 mg/mL (for 10
mL/kg dosing of a 50 mg/kg dose)[1]

e Weigh: 50 mg of UNC2025 powder.

e Vehicle Prep: Prepare 0.5% Hydroxypropyl methylcellulose (HPMC) and 0.1% Tween 80 in
sterile water. Stir overnight to ensure HPMC is fully hydrated.[1]

o Wetting: Add 100 pL of Tween 80 directly to the powder to "wet" the hydrophobic surface.
e Suspension: Slowly add the HPMC solution while vortexing.

e Homogenization:Sonicate the suspension for 20 minutes. A uniform, white suspension is
expected.[1]

o Note: It will not be clear.[1] It is a suspension.[1] Shake well immediately before dosing.

Part 4: Storage & Stability FAQs

Q: Can | freeze-thaw my stock solution? A: Limit freeze-thaw cycles.
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» Best Practice: Aliquot the 10 mM DMSO stock into single-use vials (e.g., 20 pL or 50 pL) and
store at -80°C.

 Stability: Stable for 6 months at -80°C.

e Hygroscopy Warning: DMSO is hygroscopic (absorbs water from air).[1][8] If a stock vial is
opened frequently, water enters, causing the inhibitor to precipitate inside the "DMSQO" stock
over time.

Q: Is the compound light-sensitive? A: Most kinase inhibitors are moderately stable, but it is
standard Good Laboratory Practice (GLP) to store stocks in amber vials or wrapped in foil to
prevent photodegradation.[1]

References

e Zhang W, et al. "UNC2025, a Potent and Orally Bioavailable MER/FLT3 Dual Inhibitor."[1][3]
[41[7][9] Journal of Medicinal Chemistry, 2014.[1][2][3][4]

o Primary source for chemical structure, synthesis, and the HPMC/Tween in vivo
formulation.[1]

o DeRyckere D, et al. "UNC2025, a MERTK Small-Molecule Inhibitor, Is Therapeutically
Effective Alone and in Combination with Methotrexate in Leukemia Models."[1] Clinical
Cancer Research, 2017.[1][3][5]

o Validates in vivo efficacy and dosing regimens.
o Selleck Chemicals. "UNC2025 Technical Data & Solubility."

o Source for physicochemical properties and DMSO solubility limits.[6][7][8]
e Cayman Chemical. "UNC2025 Product Information."

o Verification of storage conditions and stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Support Center: UNC2025 Solubility &
Formulation Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574297/docs#technical-support-center-unc2025-
solubility-formulation-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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